Cas no 898756-34-8 (4'-Azetidinomethyl-2-thiomethylbenzophenone)

4'-Azetidinomethyl-2-thiomethylbenzophenone structure
898756-34-8 structure
Product Name:4'-Azetidinomethyl-2-thiomethylbenzophenone
CAS No:898756-34-8
MF:C18H19NOS
MW:297.414563417435
MDL:MFCD03841565
CID:993979
PubChem ID:24724396
Update Time:2025-04-20

4'-Azetidinomethyl-2-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • [4-(azetidin-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
    • 4'-AZETIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
    • MFCD03841565
    • 1-({4-[2-(METHYLSULFANYL)BENZOYL]PHENYL}METHYL)AZETIDINE
    • DTXSID30642795
    • AKOS016019771
    • 898756-34-8
    • {4-[(Azetidin-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
    • SB51572
    • (4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone
    • Methanone, [4-(1-azetidinylmethyl)phenyl][2-(methylthio)phenyl]-
    • 4'-Azetidinomethyl-2-thiomethylbenzophenone
    • MDL: MFCD03841565
    • Inchi: 1S/C18H19NOS/c1-21-17-6-3-2-5-16(17)18(20)15-9-7-14(8-10-15)13-19-11-4-12-19/h2-3,5-10H,4,11-13H2,1H3
    • InChI Key: HHIUWCNHVYPKOW-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O

Computed Properties

  • Exact Mass: 297.11900
  • Monoisotopic Mass: 297.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 452.5±35.0 °C(Predicted)
  • PSA: 45.61000
  • LogP: 3.78310
  • pka: 7.91±0.10(Predicted)

4'-Azetidinomethyl-2-thiomethylbenzophenone Pricemore >>

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abcr
AB364409-1 g
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abcr
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AB364409-2g
4'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; .
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abcr
AB364409-2 g
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A2B Chem LLC
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